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Compound of Interest

Compound Name:
1-Butyl-4-methylpyridinium

hexafluorophosphate

Cat. No.: B1279522 Get Quote

CAS Number: 401788-99-6

This technical guide provides a comprehensive overview of 1-Butyl-4-methylpyridinium
hexafluorophosphate, a versatile ionic liquid with significant potential for researchers,

scientists, and professionals in drug development. This document details its physicochemical

properties, experimental protocols for its synthesis and application, and relevant safety

information.

Physicochemical Properties
1-Butyl-4-methylpyridinium hexafluorophosphate, a pyridinium-based ionic liquid, is a white

to yellow or orange crystalline powder at room temperature. Its key quantitative properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₀H₁₆F₆NP

Molecular Weight 295.21 g/mol [1]

Melting Point ~45 °C [1]

Appearance
White to Yellow to Orange

powder/crystal

Purity >97.0%

Synthesis
While a specific detailed protocol for the synthesis of 1-Butyl-4-methylpyridinium
hexafluorophosphate is not readily available in the reviewed literature, a representative two-

step procedure can be adapted from the synthesis of similar ionic liquids. The general

approach involves the quaternization of 4-methylpyridine followed by an anion exchange

reaction.

Experimental Protocol: Representative Synthesis
Step 1: Synthesis of 1-Butyl-4-methylpyridinium Halide

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-methylpyridine (1.0 equivalent) and 1-bromobutane or 1-chlorobutane (1.1

equivalents). The reaction can be performed neat or in a suitable solvent like acetonitrile.

Reaction Conditions: Heat the mixture to a temperature of 70-80 °C and stir vigorously for

24-48 hours.

Work-up: After cooling to room temperature, the resulting viscous liquid or solid is washed

multiple times with a non-polar solvent such as diethyl ether or hexane to remove any

unreacted starting materials. The product, 1-butyl-4-methylpyridinium halide, is then dried

under vacuum.

Step 2: Anion Exchange to Hexafluorophosphate
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Dissolution: Dissolve the 1-butyl-4-methylpyridinium halide (1.0 equivalent) in deionized

water.

Anion Exchange: To this solution, add an aqueous solution of a hexafluorophosphate salt,

such as potassium hexafluorophosphate (KPF₆) or ammonium hexafluorophosphate

(NH₄PF₆) (1.0 equivalent), dropwise with stirring. The formation of a water-immiscible ionic

liquid phase or a precipitate will be observed.

Separation and Purification: Separate the ionic liquid phase from the aqueous phase. Wash

the ionic liquid phase several times with deionized water to remove any remaining halide

salts.

Drying: Dry the final product, 1-Butyl-4-methylpyridinium hexafluorophosphate, under

high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove any

residual water. The purity of the final product can be verified by NMR spectroscopy.
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Step 1: Quaternization

Step 2: Anion Exchange
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279522#1-butyl-4-methylpyridinium-
hexafluorophosphate-cas-number-401788-99-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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